Cas no 58314-80-0 (1H-Indol-2-amine, 1-methyl-3-phenyl-)

• Product Name: 1H-Indol-2-amine, 1-methyl-3-phenyl-
• CAS No: 58314-80-0
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 342516
• PubChem ID: 15557207
• Update Time: 2025-04-19

1H-Indol-2-amine, 1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-2-amine, 1-methyl-3-phenyl-
• 1-methyl-3-phenylindol-2-amine
• DTXSID10574106
• 2-amino-1-methyl-3-phenylindole
• LQZMSKVPYNTYIR-UHFFFAOYSA-N
• SCHEMBL11647327
• 1-Methyl-3-phenyl-1H-indol-2-amine
• 58314-80-0

• Inchi： 1S/C15H14N2/c1-17-13-10-6-5-9-12(13)14(15(17)16)11-7-3-2-4-8-11/h2-10H,16H2,1H3
• InChI Key： LQZMSKVPYNTYIR-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C2C=CC=CC=2)C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 222.11582
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles